naamidine I

• Molecular Formula: C26H30N6O5
• Molecular Weight: 506.6 g/mol
• IUPAC Name: 5-[[5-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]-1-methylimidazol-2-yl]amino]-3-methyl-2-methyliminoimidazol-4-one
• InChI: InChI=1S/C26H30N6O5/c1-27-25-29-23(24(34)32(25)3)30-26-28-18(11-15-7-9-17(35-4)10-8-15)19(31(26)2)12-16-13-20(36-5)22(33)21(14-16)37-6/h7-10,13-14,33H,11-12H2,1-6H3,(H,27,28,29,30)
• InChI Key: VGFIBRGPMCIEQV-UHFFFAOYSA-N
• Canonical SMILES: CN=C1N=C(C(=O)N1C)NC2=NC(=C(N2C)CC3=CC(=C(C(=C3)OC)O)OC)CC4=CC=C(C=C4)OC
• synonyms: naamidine I

Description

naamidine I is a natural product found in Leucetta chagosensis with data available.

Scientific Research Applications

Antitumor Activity

Naamidine I, an alkaloid isolated from marine sponges, has shown significant promise in antitumor research. A study highlighted its ability to inhibit the epidermal growth factor (EGF) receptor, a key target in cancer therapy. This compound demonstrated potent inhibition of the EGF signaling pathway, showing specificity for the EGF-mediated mitogenic response over the insulin-mediated response. In vivo studies using a xenograft tumor model in mice indicated that this compound exhibited substantial tumor growth inhibition (Copp et al., 1998).

Cytotoxicity Against Cancer Cells

This compound has been found to exhibit cytotoxicity against cancer cells. Research has shown that this compound, along with related alkaloids naamidines H and I, can inhibit the growth of HeLa cells, a line of human cervical cancer cells. These findings indicate potential applications in developing novel anticancer therapies (Tsukamoto et al., 2007).

Promoting Apoptosis in Tumor Cells

Further studies have delved into the mechanism of this compound's antitumor effects, revealing its role in inducing apoptosis in tumor cells. It was observed that treatment with this compound led to the activation of caspases, disruption of mitochondrial membrane potential, and other hallmarks of apoptosis in cultured tumor cells. These findings support the potential of this compound in the development of cancer treatments, particularly in promoting programmed cell death in cancer cells (LaBarbera et al., 2009).

Antifungal and Antiviral Activities

This compound has also shown potential in antifungal and antiviral applications. A study reported the synthesis and characterization of naamidine derivatives, revealing their activities against phytopathogenic fungi and a plant virus. This suggests a broader spectrum of biological activities for this compound and its derivatives, extending beyond anticancer applications (Guo et al., 2018).

Synthesis and Derivative Studies

Significant efforts have been made to synthesize this compound and its analogues, facilitating further research into its pharmacological properties. Studies have developed methodologies for the regioselective synthesis of naamidine A, a related compound, and its analogues, which are crucial for exploring its full therapeutic potential (Gibbons et al., 2015).